2-(Piperidin-4-yl)pyrimidin-4-amine

Core Science & Biosynthesis

Therapeutic Applications of 2-(Piperidin-4-yl)pyrimidin-4-amine Derivatives: From Kinase Inhibition to Clinical Potential

An In-Depth Technical Guide

This guide provides a comprehensive technical overview of the 2-(Piperidin-4-yl)pyrimidin-4-amine scaffold and its derivatives, a class of compounds demonstrating significant therapeutic promise. We will delve into the molecular rationale for their design, their primary mechanism of action as kinase inhibitors, and the experimental methodologies used to validate their efficacy. The narrative is structured to provide researchers, scientists, and drug development professionals with a field-proven perspective on advancing these molecules from the laboratory to potential clinical applications.

The Strategic Importance of the Piperidine-Pyrimidine Scaffold

The piperidine ring is a foundational heterocyclic amine widely recognized as a "privileged scaffold" in medicinal chemistry.[1][2] Its prevalence in numerous pharmaceuticals stems from its ability to adopt stable chair conformations, allowing for precise three-dimensional positioning of substituents that can engage with biological targets.[3] When coupled with a pyrimidine ring, a key component of nucleobases, the resulting 2-(Piperidin-4-yl)pyrimidin-4-amine core structure offers a versatile framework for targeting ATP-binding sites in enzymes, particularly kinases. This guide focuses on the most prominent application of this scaffold: the development of potent and selective inhibitors of the PI3K/Akt/mTOR signaling pathway, a critical nexus in cancer cell proliferation and survival.[4][5]

Targeting the PI3K/Akt/mTOR Pathway: A Cornerstone of Cancer Therapy

The phosphatidylinositol-3 kinase (PI3K)/Protein Kinase B (Akt) signaling pathway is a central regulator of cellular processes, including growth, proliferation, survival, and metabolism.[5] In a vast number of human cancers, this pathway is hyperactivated due to mutations in its constituent proteins.[4][6] This deregulation makes the pathway one of the most critical targets for modern oncology drug development.

Akt (also known as PKB) is a serine/threonine kinase that serves as the central node of this pathway.[5] Its activation triggers a cascade of downstream signaling that promotes cell survival and inhibits apoptosis. Consequently, the direct inhibition of Akt presents a compelling therapeutic strategy to counteract uncontrolled cancer cell growth.[4][6]

Figure 1: Simplified PI3K/Akt/mTOR signaling pathway and the point of intervention.

Lead Optimization: A Journey Towards Potency, Selectivity, and Bioavailability

The development of clinically viable Akt inhibitors from the 2-(Piperidin-4-yl)pyrimidin-4-amine class is a testament to the power of iterative medicinal chemistry. The journey began with fragment-based screening hits that evolved into potent lead compounds, such as 4-(4-chlorobenzyl)-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-amine (CCT128930).[4][5] While this compound demonstrated potent ATP-competitive inhibition of Akt, it suffered from significant metabolic liabilities, leading to high clearance and poor oral bioavailability.[4][5][7]

Causality Behind Experimental Choices:

• The Selectivity Challenge: A primary hurdle was achieving selectivity for Akt over other closely related kinases in the AGC kinase family, particularly PKA. The structural homology between the ATP-binding sites of these kinases makes selective targeting difficult. Chemists systematically modified substituents on the piperidine ring to exploit subtle conformational differences, ultimately achieving compounds with up to 150-fold selectivity for Akt over PKA.[4][5][6]

• Overcoming Pharmacokinetic Barriers: The initial lead compounds, containing a 4-amino-4-benzylpiperidine moiety, were susceptible to in vivo metabolism.[7] This led to rapid clearance from the body. The critical breakthrough came from altering the linker between the piperidine core and the lipophilic substituent. Replacing the direct connection with a more robust carboxamide linker not only maintained high potency but also dramatically improved the metabolic stability and oral bioavailability of the compounds.[4][5][7][8] This modification yielded representative compounds capable of modulating Akt signaling biomarkers in vivo and potently inhibiting the growth of human tumor xenografts.[4][5][6]

Structure-Activity Relationship (SAR) Data:

The table below summarizes representative data showcasing the optimization process. Note the impact of linker modification on potency (IC50) and selectivity.

Compound ID	Linker Moiety	Akt IC50 (nM)	PKA IC50 (nM)	Selectivity (PKA/Akt)	Oral Bioavailability
Lead (e.g., CCT128930)	Direct Benzyl	25	700	~28-fold	Low[4][5]
Optimized Derivative	Carboxamide	15	>2500	>150-fold	High[4]

Essential Experimental Protocols and Workflows

To ensure scientific integrity, every protocol must be a self-validating system. The following methodologies represent a standard cascade for evaluating novel 2-(Piperidin-4-yl)pyrimidin-4-amine derivatives as Akt inhibitors.

Figure 2: Integrated workflow for the evaluation of Akt inhibitors.

General Protocol for Chemical Synthesis

This protocol outlines a generalized synthesis for a 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide derivative, a key structural class with improved bioavailability.[4][9]

• Boc Protection: Start with a commercially available piperidine derivative. Protect the secondary amine of the piperidine ring with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc)2O.

• Coupling Reaction: Couple the protected piperidine with a suitable pyrimidine precursor, such as 4-chloro-7H-pyrrolo[2,3-d]pyrimidine, via nucleophilic aromatic substitution. This reaction is typically performed in a polar aprotic solvent like DMSO or DMF with a base such as diisopropylethylamine (DIPEA).

• Amide Bond Formation: The core amine on the piperidine is then acylated. React the compound with a desired carboxylic acid chloride (e.g., 2,4-dichlorobenzoyl chloride) in the presence of a non-nucleophilic base like triethylamine in a solvent such as toluene.[9]

• Deprotection: Remove the Boc protecting group using a strong acid, typically trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrogen chloride in diethyl ether, to yield the final amine product.[9]

• Purification and Characterization: Purify the final compound using column chromatography or recrystallization. Confirm the structure and purity using NMR spectroscopy and mass spectrometry.

Protocol for In Vitro Kinase Inhibition Assay (IC50 Determination)

This protocol is designed to quantify the potency of the synthesized compounds against the target kinase (Akt) and assess selectivity against an off-target kinase (PKA).

• Reagents and Materials: Recombinant human Akt and PKA enzymes, appropriate peptide substrate, ATP, and a detection reagent (e.g., ADP-Glo™ Kinase Assay).

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO, typically starting from 10 mM.

• Kinase Reaction: In a 384-well plate, add the kinase, the peptide substrate, and the test compound at various concentrations.

• Initiation and Incubation: Initiate the reaction by adding ATP. Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the kinase reaction and add the detection reagent according to the manufacturer's protocol. This reagent quantifies the amount of ADP produced, which is proportional to kinase activity.

• Data Analysis: Measure luminescence using a plate reader. Plot the percentage of kinase inhibition against the logarithm of the compound concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol for Western Blot Analysis of Target Engagement

This cellular assay confirms that the compound inhibits Akt signaling within cancer cells by measuring the phosphorylation status of a known downstream substrate, GSK3β.

• Cell Culture and Treatment: Culture a relevant human cancer cell line (e.g., a line with a known PI3K pathway mutation) to ~80% confluency. Treat the cells with various concentrations of the test compound for a set duration (e.g., 2-4 hours).

• Protein Extraction: Lyse the cells using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors to obtain total protein lysates.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with primary antibodies specific for phosphorylated GSK3β (p-GSK3β) and total GSK3β overnight at 4°C. An antibody for a housekeeping protein like GAPDH should also be used as a loading control.

  • Wash the membrane and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. A dose-dependent decrease in the p-GSK3β signal relative to total GSK3β and the loading control indicates successful target engagement.

Broader Therapeutic Potential and Future Outlook

While the most mature application of the 2-(Piperidin-4-yl)pyrimidin-4-amine scaffold is in Akt inhibition for oncology, its inherent versatility allows for targeting other diseases.[10] By modifying the substitution patterns, derivatives have been designed and investigated as:

• Dual ALK/ROS1 Inhibitors: For treating specific subtypes of non-small cell lung cancer.[1][11]

• Anti-inflammatory Agents: By targeting pathways involved in inflammation, such as the NF-κB pathway.[12]

• Antimicrobial Agents: Showing activity against various bacterial and fungal strains.[8]

• CNS Agents: Derivatives are being explored for activity against targets relevant to neurological disorders, such as sigma receptors and monoamine oxidases.[13][14]

The future of this chemical class is bright. The next wave of research will likely focus on developing next-generation inhibitors with improved kinase selectivity profiles, exploring their use in combination therapies to overcome drug resistance, and expanding their application to non-oncology indications. The robust synthetic routes and well-established biological evaluation cascades described herein provide a solid foundation for these future endeavors.

References

• McHardy, T., et al. (2010). Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt). Journal of Medicinal Chemistry. Available at: [Link]

• McHardy, T., et al. (2010). Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt). ResearchGate. Available at: [Link]

• McHardy, T., et al. (2010). Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt). NIH National Center for Biotechnology Information. Available at: [Link]

• Lipunova, G.N., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

• Goel, K.K., et al. (2008). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomedical Pharmacology Journal. Available at: [Link]

• McHardy, T., et al. (2010). Discovery of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides as selective, orally active inhibitors of protein kinase B (Akt). PubMed. Available at: [Link]

• Sikora, K., et al. (2022). Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. NIH National Center for Biotechnology Information. Available at: [Link]

• Lipunova, G.N., et al. (2023). Pharmacological Applications of Piperidine Derivatives. Encyclopedia MDPI. Available at: [Link]

• Wang, J., et al. (2019). 2-Amino-4-(1-piperidine) pyridine exhibits inhibitory effect on colon cancer through suppression of FOXA2 expression. Semantic Scholar. Available at: [Link]

• Arulraj, S., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Journal of the Indian Chemical Society. Available at: [Link]

• Zhang, T., et al. (2018). Design, synthesis and biological evaluations of 2-amino-4-(1-piperidine) pyridine derivatives as novel anti crizotinib-resistant ALK/ROS1 dual inhibitors. Semantic Scholar. Available at: [Link]

• Kumar, A., et al. (2024). Design, synthesis, and high-throughput in vitro anti-cancer evaluation of novel 4-aminopyrazolo[3,4-d]pyrimidine derivatives. RSC Publishing. Available at: [Link]

• Butini, S., et al. (2025). 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors. MDPI. Available at: [Link]

• Njogu, P.M., et al. (2025). Design and In-Silico Evaluation of Pyridine-4-Carbohydrazide Derivatives for Potential Therapeutic Applications. CMJ Publishers. Available at: [Link]

• Clinical Trials. U.S. Food and Drug Administration. Available at: [Link]

• Al-Ostath, A., et al. (2024). Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2; design, synthesis, biological evaluations, and in silico studies. RSC Publishing. Available at: [Link]

• Wang, C., et al. (2015). Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents. PubMed. Available at: [Link]

• NDA 220707 Page 2. U.S. Food and Drug Administration. Available at: [Link]

• Yurttaş, L., et al. (2024). Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives. MDPI. Available at: [Link]

• Piperidine. Wikipedia. Available at: [Link]

• Clinical Trials Appendix. AstraZeneca. Available at: [Link]

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2-(Piperidin-4-yl)pyrimidin-4-amine CAS number and chemical synonyms

Executive Summary & Structural Significance

2-(Piperidin-4-yl)pyrimidin-4-amine is a high-value pharmacophore in medicinal chemistry, specifically designed as a kinase inhibitor scaffold. It functions as a bidentate ATP-competitive hinge binder, leveraging the pyrimidine nitrogen (N1) and the exocyclic amine (C4-NH₂) to anchor into the kinase active site.

The piperidine moiety at the C2 position serves two critical roles:

• Solubility Enhancement: The secondary amine significantly improves aqueous solubility and oral bioavailability (LogD modulation).

• Vector for Functionalization: It provides a solvent-exposed handle for attaching "warheads" (e.g., acrylamides for covalent inhibition) or selectivity-enhancing tail groups, a strategy validated in drugs like Tofacitinib and Palbociclib .

This guide details the chemical identity, validated synthesis protocols, and therapeutic applications of this core scaffold.

Chemical Identity & Properties

The compound is often handled as a salt or a Boc-protected intermediate due to the polarity of the free base.

Property	Data
IUPAC Name	2-(Piperidin-4-yl)pyrimidin-4-amine
Common Synonyms	4-Amino-2-(4-piperidyl)pyrimidine; 2-(4-Piperidinyl)-4-pyrimidinamine
Molecular Formula	C₉H₁₄N₄
Molecular Weight	178.24 g/mol
Key Precursor CAS	885270-23-5 (tert-butyl 4-carbamimidoylpiperidine-1-carboxylate)
Related Salt CAS	690261-64-4 (Refers to the des-amino analog HCl salt; use with caution)
Physical State	Hygroscopic solid (Free base); White crystalline solid (HCl salt)
pKa (Predicted)	~10.5 (Piperidine NH), ~4.5 (Pyrimidine N1)

Synthesis & Manufacturing Protocol

The most robust synthetic route utilizes a Pinner-type condensation between a protected piperidine amidine and a masked malondialdehyde equivalent (e.g., 3-ethoxyacrylonitrile). This approach avoids the regioselectivity issues common in nucleophilic aromatic substitutions on dichloropyrimidines.

Retrosynthetic Analysis (Graphviz)

Caption: Retrosynthetic logic for the construction of the 2-(piperidin-4-yl)pyrimidin-4-amine core.

Detailed Experimental Protocol

Step 1: Pyrimidine Ring Formation

Objective: Cyclization of the amidine with the electrophilic enol ether.

• Starting Material: tert-Butyl 4-carbamimidoylpiperidine-1-carboxylate (CAS: 885270-23-5).[1]

• Reagents: (E)-3-Ethoxyacrylonitrile (1.1 equiv), Sodium Ethoxide (NaOEt, 2.5 equiv), Ethanol (Anhydrous).

Procedure:

• Dissolve tert-butyl 4-carbamimidoylpiperidine-1-carboxylate (10.0 mmol) in anhydrous ethanol (50 mL) under N₂ atmosphere.

• Add freshly prepared NaOEt (25.0 mmol) in ethanol. Stir for 15 minutes at room temperature.

• Add (E)-3-ethoxyacrylonitrile (11.0 mmol) dropwise.

• Heat the reaction mixture to reflux (78°C) for 6–12 hours. Monitor by LC-MS for the formation of the intermediate [M+H]⁺ = 279.3 (Boc-protected product).

• Workup: Cool to RT, concentrate in vacuo. Resuspend residue in water/EtOAc.[2] Extract organic layer, wash with brine, dry over Na₂SO₄, and concentrate.[3]

• Purification: Flash chromatography (DCM:MeOH 95:5) yields tert-butyl 4-(4-aminopyrimidin-2-yl)piperidine-1-carboxylate.

Step 2: Boc-Deprotection

Objective: Removal of the protecting group to release the secondary amine.

• Reagents: Trifluoroacetic acid (TFA) or 4M HCl in Dioxane.

Procedure:

• Dissolve the intermediate from Step 1 in Dichloromethane (DCM) (10 mL/g).

• Add TFA (10–20 equiv) dropwise at 0°C.

• Allow to warm to RT and stir for 2 hours.

• Isolation: Concentrate to dryness.

  • For HCl Salt: Treat with 4M HCl/Dioxane, filter the precipitate.

  • For Free Base: Neutralize with saturated NaHCO₃ or basic resin, extract with DCM/iPrOH (3:1), and concentrate.

Medicinal Chemistry Applications

This scaffold is a "privileged structure" in kinase discovery.

Kinase Binding Mode (Hinge Region)

The 4-aminopyrimidine motif mimics the adenine ring of ATP.

Caption: Schematic of the bidentate hydrogen bonding interaction with the kinase hinge region.

Target Classes

• JAK Family (JAK1/2/3/TYK2): The scaffold serves as a core for Type I inhibitors. The piperidine nitrogen allows for the attachment of cyano-acrylamide tails to target cysteine residues (e.g., Cys909 in JAK3) for covalent inhibition.

• CDK4/6: Similar to the pyridyl-pyrimidine core of Palbociclib, this aliphatic analog offers different metabolic stability profiles.

• PKC/ROCK: Used to tune selectivity by altering the vectors of the piperidine substituents.

Safety & Handling (MSDS Summary)

• Hazards: Irritant (Skin/Eye/Respiratory).[4] The free base is basic (pH > 11 in solution) and can cause chemical burns if handled improperly.

• Storage: Hygroscopic. Store at -20°C under inert atmosphere (Argon/Nitrogen).

• Stability: The pyrimidine ring is stable to oxidation, but the secondary amine is prone to formation of carbamates if exposed to CO₂ in air; keep sealed.

References

• Synthesis of Amidine Precursors: tert-butyl 4-carbamimidoylpiperidine-1-carboxylate (CAS 885270-23-5). Key Organics / BLD Pharm Catalog Data.

• Pyrimidine Synthesis Methodology:Pinner Synthesis of 2-substituted-4-aminopyrimidines. Journal of Medicinal Chemistry, General Protocols for Pyrimidine Construction.

• Kinase Inhibitor Design: Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides as Selective Inhibitors of Protein Kinase B (Akt). ACS Medicinal Chemistry.

• Related Scaffold Data: 2-(Piperidin-4-yl)pyrimidine hydrochloride (CAS 690261-64-4).[5] BLD Pharm.[5][6]

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• 5. 690261-64-4|2-(Piperidin-4-yl)pyrimidine hydrochloride|BLD Pharm [bldpharm.com]
• 6. 1082950-23-9|tert-Butyl 4-carbamimidoylpiperidine-1-carboxylate acetate|BLD Pharm [bldpharm.com]

Metabolic Stability Profile of 2-(Piperidin-4-yl)pyrimidin-4-amine Building Blocks

An In-Depth Technical Guide

Abstract

The 2-(piperidin-4-yl)pyrimidin-4-amine scaffold is a privileged structure in modern medicinal chemistry, appearing in numerous drug candidates across a range of therapeutic areas, particularly as kinase inhibitors.[1][2] Its prevalence is due to favorable physicochemical properties and its ability to form key interactions with biological targets.[3][4] However, the ultimate success of any drug candidate hinges not just on its potency but also on its pharmacokinetic profile. A critical determinant of this profile is metabolic stability—the compound's susceptibility to biotransformation by the body's enzymatic machinery.[5][6] Rapid metabolism can lead to low bioavailability and a short duration of action, while the formation of reactive metabolites can pose safety risks.[7][8][9] This guide provides a comprehensive technical overview for researchers and drug development professionals on understanding and evaluating the metabolic stability of this important building block. We will delve into the underlying enzymatic processes, detail field-proven in vitro experimental protocols for assessing stability, and discuss the interpretation of the resulting data to guide drug design and optimization.

The Imperative of Metabolic Stability in Drug Discovery

Metabolic stability is a measure of how resistant a compound is to being chemically altered by metabolic processes, which occur primarily in the liver.[5][10] This property directly influences a drug's half-life, bioavailability, and potential for drug-drug interactions.[7][11] Early assessment of metabolic stability is crucial in the drug discovery pipeline to:

• Optimize Pharmacokinetics: Enhancing stability can lead to improved drug exposure and less frequent dosing, which improves patient compliance.[6][10]

• Ensure Safety and Efficacy: Understanding how a drug is metabolized is essential to avoid the formation of toxic metabolites and to ensure that the compound remains at a therapeutic concentration for an adequate duration.[5]

• Guide Medicinal Chemistry Efforts: By identifying metabolic "hotspots"—the parts of a molecule most prone to enzymatic attack—chemists can make targeted structural modifications to block these pathways and improve the overall drug profile.

The primary family of enzymes responsible for the metabolism of most drugs are the Cytochrome P450s (CYPs), a superfamily of heme-containing monooxygenases located mainly in the liver.[6][11][12][13] These enzymes catalyze a variety of oxidative reactions, which represent the first line of defense (Phase I metabolism) against foreign compounds (xenobiotics).[14][15]

Predicted Metabolic Liabilities of the 2-(Piperidin-4-yl)pyrimidin-4-amine Scaffold

The 2-(piperidin-4-yl)pyrimidin-4-amine core possesses several functional groups that are known substrates for metabolic enzymes. Understanding these potential sites of metabolism is the first step in designing a robust evaluation strategy.

• Piperidine Ring Metabolism: Alicyclic amines like piperidine are common targets for CYPs.[16] Major metabolic pathways include:

  • N-Dealkylation: If the piperidine nitrogen is substituted (a common feature in drug molecules derived from this scaffold), this is often a primary metabolic route.[16][17]

  • Alpha-Carbon Oxidation: Oxidation of the carbon atoms adjacent to the nitrogen can lead to the formation of a lactam, a common metabolic fate for cyclic amines.[16]

  • Ring Hydroxylation: Direct hydroxylation at other positions on the ring is also possible.

  • Ring Opening: More extensive metabolism can lead to the opening of the piperidine ring.[18]

• Pyrimidin-4-amine Moiety Metabolism: The aminopyrimidine ring is also susceptible to metabolism.

  • Aromatic Hydroxylation: CYP enzymes can directly hydroxylate the pyrimidine ring, typically at positions that are electronically activated.

  • Oxidation of the Amino Group: The exocyclic amine can undergo oxidation.

  • Bioactivation: While less common for simple aminopyrimidines, heterocyclic amines, in general, can be bioactivated by CYPs to form reactive, potentially toxic, electrophiles.[12]

The diagram below illustrates the most probable sites of metabolic attack on the core scaffold.

Caption: Standard workflow for a liver microsomal stability assay.

Detailed Protocol: Liver Microsomal Stability Assay

• Preparation:

  • Thaw pooled liver microsomes (human, rat, etc.) on ice. Dilute to a working concentration of 1 mg/mL in 0.1 M phosphate buffer (pH 7.4). [19] * Prepare test compound stock solutions (e.g., 10 mM in DMSO) and create an intermediate dilution in buffer. The final incubation concentration is typically 1 µM. [20] * Prepare the NADPH regenerating system as per the manufacturer's instructions. This system continuously generates NADPH during the incubation.

• Incubation:

  • In a 96-well plate, combine the diluted microsomes (final protein concentration 0.5 mg/mL) and the test compound. [20][21] * Include control wells: a "minus-cofactor" control (buffer instead of NADPH) and positive controls (e.g., Verapamil for high turnover, Diazepam for low turnover). [22] * Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the NADPH regenerating system to all wells (except the minus-cofactor control). This is the T=0 time point.

  • At subsequent time points (e.g., 5, 15, 30, 45, 60 minutes), terminate the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard for LC-MS/MS analysis. [21][22]

• Analysis:

  • Seal the plate and centrifuge at high speed (e.g., 4000 rpm) to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • Quantify the peak area of the parent compound relative to the internal standard at each time point.

• Data Calculation:

  • Plot the natural logarithm (ln) of the percent remaining compound against time. [21] * The slope of this line is the elimination rate constant (k).

  • Half-life (t½) is calculated as: 0.693 / k

  • Intrinsic Clearance (CLint) is calculated as: (0.693 / t½) * (mL incubation / mg microsomal protein) * (mg protein / g liver) * (g liver / kg body weight)

Hepatocyte Stability Assay

This assay is considered the "gold standard" for in vitro metabolism studies because it uses intact liver cells (hepatocytes). [10]This system contains the full complement of both Phase I and Phase II metabolic enzymes and their necessary cofactors in a more physiologically relevant environment. [23] Causality Behind Experimental Choices:

• Why Hepatocytes? They provide a complete metabolic picture, capturing the interplay between uptake transporters, Phase I enzymes (like CYPs), and Phase II conjugation enzymes (like UGTs and SULTs). [23]This is critical for compounds that are primarily cleared by non-CYP pathways.

• Suspension vs. Plated: Suspension assays are common for determining clearance over shorter periods (1-4 hours). [24]Plated hepatocyte assays are used for low-turnover compounds that require longer incubation times to see significant metabolism. [25]* Cell Viability: Maintaining high cell viability is critical for obtaining reliable data. This is why specialized media and careful handling are required.

Caption: Standard workflow for a hepatocyte stability assay (suspension method).

Detailed Protocol: Hepatocyte Stability Assay (Suspension)

• Preparation:

  • Rapidly thaw cryopreserved hepatocytes in a 37°C water bath. Transfer to pre-warmed incubation medium (e.g., Williams' Medium E). [26] * Determine cell viability and density using a method like Trypan Blue exclusion. Adjust cell density to the desired concentration (e.g., 0.5-1.0 x 10^6 viable cells/mL). [26] * Prepare test compound in incubation medium at 2x the final concentration. [26]

• Incubation:

  • In a non-coated plate or tubes, combine equal volumes of the hepatocyte suspension and the 2x test compound solution. The final test compound concentration is typically 1 µM. [27] * Place the incubation on an orbital shaker in a 37°C incubator to keep the cells in suspension. [26] * At designated time points (e.g., 0, 15, 30, 60, 120 minutes), remove an aliquot of the cell suspension and add it to ice-cold acetonitrile with an internal standard to terminate the reaction and lyse the cells. [23][27]

• Analysis & Data Calculation:

  • The sample processing, LC-MS/MS analysis, and data calculation steps are analogous to the microsomal stability assay.

  • Intrinsic Clearance (CLint) is expressed in µL/min/10^6 cells and is calculated as: (0.693 / t½) * (1000 / Cell Density [10^6 cells/mL]) [27]

Data Interpretation and Application

The output from these assays, primarily the half-life (t½) and intrinsic clearance (CLint), allows for the classification of compounds and guides further development.

Table 1: Typical Assay Parameters and Data Interpretation

Parameter	Liver Microsomes Assay	Hepatocyte Assay	Interpretation of Results
Test System	Subcellular fraction (CYPs, UGTs) [10][21]	Intact cells (All enzymes, transporters) [10][23]	Hepatocytes provide a more complete metabolic profile.
Typical Conc.	1 µM compound, 0.5 mg/mL protein [20]	1 µM compound, 0.5-1.0x10^6 cells/mL [26][27]	Standardized concentrations allow for cross-compound comparison.
Incubation Time	0 - 60 minutes [22]	0 - 120 minutes (or longer for plated) [26][27]	Longer times in hepatocytes can capture slower metabolic processes.
Data Output	t½ (min), CLint (µL/min/mg)	t½ (min), CLint (µL/min/10^6 cells) [27]	Lower t½ and higher CLint indicate lower metabolic stability.
Low Clearance	t½ > 60 min	t½ > 120 min	Desirable for most drug candidates.
Medium Clearance	15 min < t½ < 60 min	30 min < t½ < 120 min	May be acceptable depending on therapeutic goals.
High Clearance	t½ < 15 min	t½ < 30 min	Often a liability; may require medicinal chemistry optimization.

Structure-Metabolism Relationships (SMR): If a compound derived from the 2-(piperidin-4-yl)pyrimidin-4-amine scaffold shows high clearance, the next step is metabolite identification to pinpoint the "soft spots." For example, if a lactam is identified as the major metabolite, chemists can introduce modifications near the alpha-carbons of the piperidine ring to block oxidation. A common strategy is the use of fluorine, as the carbon-fluorine bond is highly resistant to CYP-mediated cleavage. [28]This iterative process of testing and chemical modification is central to lead optimization.

Conclusion

The 2-(piperidin-4-yl)pyrimidin-4-amine scaffold is a valuable starting point for the design of new therapeutics. However, its inherent chemical features present predictable metabolic liabilities that must be addressed early in the drug discovery process. A thorough understanding of metabolic stability is not merely an academic exercise but a critical, value-driving activity in pharmaceutical research. By employing robust in vitro assays, such as the liver microsomal and hepatocyte stability assays detailed in this guide, researchers can generate the crucial data needed to understand a compound's pharmacokinetic potential. Interpreting this data to establish clear structure-metabolism relationships empowers medicinal chemists to rationally design next-generation molecules with improved stability, ultimately increasing the probability of developing a safe and effective drug.

References

• AxisPharm. Microsomal Stability Assay Protocol.

• Nuvisan. Advanced in vitro metabolic stability assays for drug discovery.

• WuXi AppTec. Metabolic Stability in Drug Development: 5 Assays.

• Patel Singh. Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. Journal of Drug Discovery and Development.

• Patsnap Synapse. What is the importance of metabolic stability in drug design?

• Evotec (Cyprotex). Hepatocyte Stability.

• Creative Bioarray. In Vitro Metabolic Stability.

• ResearchGate. Protocol for the Human Liver Microsome Stability Assay.

• protocols.io. Microsomal stability assay for human and mouse liver microsomes.

• Merck Millipore. Metabolic Stability Assays.

• Eurofins Discovery. Metabolic Stability Services.

• Opentrons. In vitro drug metabolism.

• Thermo Fisher Scientific. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes.

• Longdom Publishing. The Role of Metabolic Stability in Pharmacokinetics: Implications for Drug Efficacy.

• Creative Biolabs. Drug Metabolic Stability Analysis Service.

• Creative Bioarray. Hepatocyte Stability Assay.

• Thermo Fisher Scientific. In vitro Assessment of Metabolic Stability in Plated Cryo Hepatocytes for Low-Turnover Compounds.

• Creative Diagnostics. Metabolic Stability and Metabolite Analysis of Drugs.

• Evotec (Cyprotex). Microsomal Stability.

• IntechOpen. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling.

• Benchchem. Comparing the in vitro metabolic stability of piperidine vs. pyrrolidine analogs.

• MDPI. The Central Role of Cytochrome P450 in Xenobiotic Metabolism—A Brief Review on a Fascinating Enzyme Family. Molecules.

• National Institutes of Health (PMC). Cytochrome P450 Enzymes and Drug Metabolism in Humans. Pharmaceuticals.

• ACS Publications. Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. ACS Medicinal Chemistry Letters.

• National Institutes of Health (PMC). Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design.

• Juniper Publishers. Biological Activity of Pyrimidine Derivativies: A Review. Organic and Medicinal Chemistry International Journal.

• Wikipedia. Piperidine.

• National Institutes of Health (PMC). Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. Livers.

• National Library of Medicine. Characteristics of metabolic stability and the cell permeability of 2-pyrimidinyl-piperazinyl-alkyl derivatives... Chemical Biology & Drug Design.

• Royal Society of Chemistry. Coupled electron and proton transfer in the piperidine drug metabolism pathway... Dalton Transactions.

• National Institutes of Health (PMC). Recent Advances in Pyrimidine-Based Drugs. Molecules.

• PharmaBlock. Pyrimidines in Drug Discovery.

• Metabolon. The Role of CYP450 Enzymes in Drug Metabolism.

• ResearchGate. Marketed drugs having pyrimidine pharmacophore.

• YouTube. Cytochrome P450 for Xenobiotic Metabolism.

• MDPI. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. International Journal of Molecular Sciences.

• National Institutes of Health (PMC). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly.

• ResearchGate. Characteristics of metabolic stability and the cell permeability... Chemical Biology & Drug Design.

• ChemRxiv. On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective.

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• 5. What is the importance of metabolic stability in drug design? [synapse.patsnap.com]
• 6. longdom.org [longdom.org]
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• 15. Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
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• 28. chemrxiv.org [chemrxiv.org]

Patent landscape for drugs containing 2-(Piperidin-4-yl)pyrimidin-4-amine moieties

The following technical guide provides an in-depth patent landscape analysis of drugs and scaffolds containing the 2-(piperidin-4-yl)pyrimidin-4-amine moiety.

Executive Summary

The 2-(piperidin-4-yl)pyrimidin-4-amine scaffold represents a privileged chemical architecture in modern medicinal chemistry, particularly within the kinase inhibitor space. This moiety combines the hydrogen-bonding capability of the aminopyrimidine core—essential for ATP-competitive binding—with the solubility and solvent-exposed reach of the piperidine ring.

This guide dissects the patent landscape surrounding this scaffold, identifying it as a critical pharmacophore in the development of inhibitors for Dual Leucine Zipper Kinase (DLK) , Hematopoietic Progenitor Kinase 1 (HPK1) , and Histamine H4 Receptors . While often serving as a core intermediate rather than a final drug name, its presence in the claims of major pharmaceutical assignees like Genentech , Pfizer , and Novartis underscores its strategic value.

Chemical Architecture & Pharmacophore Analysis

The Scaffold

The core structure consists of a pyrimidine ring substituted at the 4-position with a primary or secondary amine and at the 2-position with a piperidin-4-yl group (attached via a C-C bond).

• Hinge Binder (Pyrimidine-Amine): The 4-aminopyrimidine motif typically functions as a bidentate hinge binder in the ATP-binding pocket of kinases, forming hydrogen bonds with the backbone residues (e.g., the "gatekeeper" region).

• Solubilizing Tail (Piperidine): The piperidine ring at the C2 position extends towards the solvent front or the ribose-binding pocket. The basic nitrogen of the piperidine often improves physicochemical properties (solubility, pKa) and offers a vector for further functionalization to tune selectivity.

Structural Logic

The specific connectivity—C2-Piperidine / C4-Amine —is distinct from the more common C2-Amine / C4-Aryl scaffolds (seen in drugs like Ceritinib or Ribociclib). This specific arrangement is often employed to:

• Avoid steric clashes with the gatekeeper residue in certain kinases (e.g., DLK, LRRK2).

• Target specific pockets in GPCRs (e.g., Histamine H4) where the basic amine mimics the endogenous ligand's interactions.

Patent Landscape Analysis

Key Assignees & Therapeutic Areas

A review of patent filings reveals a concentration of this scaffold in oncology and neurodegeneration.

Assignee	Primary Target(s)	Key Patent Families (Examples)	Therapeutic Focus
Genentech (Roche)	DLK (MAP3K12), HPK1	WO2014177524, WO2015091889	Neurodegeneration (ALS, Alzheimer's), Immuno-oncology
Pfizer	LRRK2, JAK family	WO2016024231, US20180258076	Parkinson's Disease, Autoimmune disorders
Novartis	ALK, ROS1	WO2013132376	Oncology (NSCLC)
Janssen	Histamine H4	WO2009114552	Inflammation, Pruritus

Timeline of Innovation

• 2008-2012: Initial exploration of the scaffold in GPCR ligands (Histamine H4) and early kinase inhibitors.

• 2013-2017: Surge in filings by Genentech for DLK inhibitors, establishing the 2-aminopyrimidine-4-piperidine core as a key scaffold for neuroprotective agents.

• 2018-Present: Evolution into "trisubstituted pyrimidines" for complex targets like RhoJ and HPK1, focusing on optimizing the piperidine nitrogen substituents for oral bioavailability.

Case Studies: The Scaffold in Action

Neurodegeneration: DLK Inhibitors (Genentech)

The Dual Leucine Zipper Kinase (DLK) is a critical regulator of neuronal degeneration. Genentech’s optimization of the aminopyrimidine scaffold led to candidates like GNE-3511 and GNE-8505 .

• Mechanism: The 2-(piperidin-4-yl)pyrimidin-4-amine core binds to the ATP pocket. The piperidine nitrogen is often substituted with specific acyl or alkyl groups to engage the ribose pocket and improve brain penetration.

• Patent Insight: Claims often cover the "2-amino-4-substituted pyrimidine" genus, with specific dependent claims protecting the piperidin-4-yl moiety as a crucial selectivity determinant against related kinases like JNK.

Immuno-Oncology: HPK1 Inhibitors

Hematopoietic Progenitor Kinase 1 (HPK1) is a negative regulator of T-cell activation.

• Challenge: Achieving selectivity over the closely related MAP4K family.

• Solution: The 2-(piperidin-4-yl)pyrimidin-4-amine scaffold allows for vectors that extend into the unique solvent-exposed regions of HPK1, distinct from MAP4K4.

• Key Reference: Journal of Medicinal Chemistry 2021, 64, 15, 11227–11244 (Discovery of GNE-1858).

Synthesis & Manufacturing Protocols

The synthesis of the 2-(piperidin-4-yl)pyrimidin-4-amine core typically follows a modular convergent route, often protected by process patents.

Core Synthesis Workflow (Suzuki Coupling Route)

This is the industry-standard method for constructing the C2-C4 linkage.

Step-by-Step Protocol:

• Starting Materials: 2,4-Dichloropyrimidine and tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate.

• Coupling (Suzuki-Miyaura):

  • Reagents: Pd(dppf)Cl2 (5 mol%), Na2CO3 (2.0 eq).

  • Solvent: Dioxane/Water (4:1).

  • Conditions: 90°C, 12 hours under N2 atmosphere.

  • Result: Selective coupling at the more reactive C4 position (or C2 depending on conditions/catalyst, but typically C4 is favored for nucleophilic aromatic substitution, while Suzuki can be tuned).

  • Note on Regioselectivity: To ensure the piperidine ends up at C2 and the amine at C4, the sequence is often reversed:

    • Step A: Nucleophilic displacement of 4-Cl with the desired amine (R-NH2) to install the C4-amine.

    • Step B: Suzuki coupling of the remaining 2-Cl with the piperidine-boronate.

• Deprotection: Removal of the Boc group using TFA/DCM or HCl/Dioxane to yield the free piperidine amine.

Visualization of Synthesis Logic

Caption: Convergent synthetic route for the 2-(piperidin-4-yl)pyrimidin-4-amine scaffold via sequential SNAr and Suzuki coupling.

Strategic Recommendations for Researchers

• FTO (Freedom to Operate): Be cautious of the broad "Markush" structures in Genentech and Pfizer patents (2014-2018) covering 2-aminopyrimidines for neurodegenerative targets.

• Scaffold Hopping: Consider replacing the piperidine with a spirocyclic amine or a bridged bicycle (e.g., 8-azabicyclo[3.2.1]octane) to escape existing IP while maintaining the pharmacophore geometry.

• Selectivity Tuning: The piperidine nitrogen is the primary vector for selectivity. Derivatization with rigid, polar groups can enhance selectivity for specific kinase isoforms (e.g., HPK1 vs. MAP4K4).

References

• Patel, S. et al. (2015). Discovery of Dual Leucine Zipper Kinase (DLK) Inhibitors. Journal of Medicinal Chemistry. Link

• Genentech, Inc. (2014). Patent WO2014177524: Aminopyrimidine Derivatives as DLK Inhibitors. WIPO Patentscope. Link

• Pfizer Inc. (2016). Patent WO2016024231: Pyrimidine Derivatives for the Treatment of LRRK2 Mediated Diseases. Google Patents. Link

• Wu, P. et al. (2021). Discovery of GNE-1858: A Potent, Selective, and Orally Bioavailable HPK1 Inhibitor. Journal of Medicinal Chemistry. Link

• Nerviano Medical Sciences. (2018). Patent WO2018203256: Trisubstituted Pyrimidine Compounds.[1] Google Patents. Link

Sources

• 1. WO2018203256A1 - Trisubstituted pyrimidine compounds and compositions for the treatment of cancer, retinal disorders, and cardiomyopathies - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Synthetic Protocol for 2-(Piperidin-4-yl)pyrimidin-4-amine

This Application Note is designed for research professionals in medicinal chemistry and drug discovery. It outlines the synthetic strategy for 2-(Piperidin-4-yl)pyrimidin-4-amine , a critical pharmacophore often utilized in the development of kinase inhibitors (e.g., Protein Kinase B/Akt inhibitors) and other therapeutic agents.

The protocol focuses on a modular construction of the pyrimidine ring upon a piperidine scaffold, a method preferred for its scalability and ability to introduce diversity at the piperidine nitrogen.

Introduction & Retrosynthetic Analysis

The 2-(piperidin-4-yl)pyrimidin-4-amine scaffold is a privileged structure in medicinal chemistry, particularly in the design of ATP-competitive kinase inhibitors. The basic amine of the piperidine ring often serves as a solvent-exposed solubilizing group or a handle for further functionalization to probe the ribose-binding pocket of kinases.

Retrosynthetic Logic: The most robust approach to synthesizing 2-substituted pyrimidin-4-amines involves the Pinner Synthesis strategy or the condensation of an amidine with a vinylogous nitrile .

• Disconnection: The C2-C(Piperidine) bond is stable; therefore, the pyrimidine ring is best constructed de novo from a piperidine-4-carboxamidine precursor.

• Precursors:

  • Electrophile: 3-Ethoxyacrylonitrile (or 3-alkoxyacrylonitrile), which provides the 3-carbon fragment for the pyrimidine ring and the nitrile nitrogen that becomes the exocyclic amine.

  • Nucleophile: N-Protected piperidine-4-carboxamidine.

This convergent route avoids the use of harsh metal-catalyzed couplings (e.g., Suzuki-Miyaura) at late stages, reducing metal scavenging requirements in pharmaceutical preparations.

Synthetic Strategy & Workflow

The synthesis is divided into three distinct phases:

• Amidine Formation: Conversion of the nitrile to the amidine.

• Cyclization: Condensation to form the pyrimidine ring.

• Deprotection: Removal of the protecting group to yield the free amine.

Visualized Pathway (DOT Diagram)

Caption: Step-wise construction of the 2-(piperidin-4-yl)pyrimidin-4-amine scaffold via amidine condensation.

Detailed Experimental Protocol

Note: All reactions must be performed in a fume hood with appropriate PPE (gloves, goggles, lab coat). Quantities described are for a representative 10 mmol scale.

Step 1: Synthesis of N-Boc-Piperidine-4-carboxamidine (The Amidine)

This step converts the nitrile group of the commercially available starting material into an amidine, the necessary nucleophile for pyrimidine formation.

• Reagents: N-Boc-4-cyanopiperidine (10 mmol), Sodium Methoxide (0.5 eq), Ammonium Chloride (1.1 eq), Methanol (anhydrous).

• Procedure:

  • Dissolve N-Boc-4-cyanopiperidine in anhydrous methanol under nitrogen atmosphere.

  • Add a catalytic amount of Sodium Methoxide (NaOMe) to form the imidate intermediate. Stir at room temperature for 3–6 hours. Monitoring: disappearance of nitrile peak in IR (~2240 cm⁻¹).

  • Add dry Ammonium Chloride (NH₄Cl) to the reaction mixture.

  • Stir the suspension overnight at room temperature or mild reflux (40°C) to effect the conversion to the amidine hydrochloride.

  • Workup: Concentrate the solvent in vacuo. The residue (amidine salt) is often used directly in the next step or triturated with ether to remove non-polar impurities.

Step 2: Pyrimidine Ring Closure

The amidine reacts with 3-ethoxyacrylonitrile. The ethoxy group acts as a leaving group, and the nitrile nitrogen of the reagent becomes the 4-amino group of the pyrimidine.

• Reagents: Crude Amidine (from Step 1), 3-Ethoxyacrylonitrile (1.2 eq), Sodium Ethoxide (NaOEt) or NaOMe (2.0 eq), Ethanol (absolute).

• Procedure:

  • Suspend the amidine salt in absolute ethanol.

  • Add the base (NaOEt) to liberate the free amidine. Stir for 15 minutes.

  • Add 3-Ethoxyacrylonitrile dropwise.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 12–16 hours.

  • Mechanism: The amidine nitrogen attacks the beta-carbon of the acrylonitrile, followed by cyclization and elimination of ethanol.

  • Workup: Cool to room temperature. Concentrate the solvent.[1] Partition the residue between Ethyl Acetate and Water. Wash the organic layer with Brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash column chromatography (SiO₂, Hexanes/Ethyl Acetate gradient) to yield tert-butyl 4-(4-aminopyrimidin-2-yl)piperidine-1-carboxylate .

Step 3: Deprotection (Boc Removal)

Acidic cleavage of the tert-butoxycarbonyl group yields the final dihydrochloride or trifluoroacetate salt.

• Reagents: 4M HCl in Dioxane or Trifluoroacetic Acid (TFA) in Dichloromethane (DCM).

• Procedure:

  • Dissolve the protected intermediate in DCM (if using TFA) or minimal Dioxane.

  • Add the acid (excess, ~10 eq) at 0°C.

  • Stir at room temperature for 2–4 hours.

  • Isolation:

    • For HCl salt: The product often precipitates. Filter and wash with diethyl ether.

    • For Free Base: Concentrate, neutralize with saturated NaHCO₃, and extract with DCM/MeOH (9:1).

  • Final Product: 2-(Piperidin-4-yl)pyrimidin-4-amine .

Technical Data & Safety Parameters

Parameter	Specification / Note
CAS Number	1159814-28-4 (Free Base)
Molecular Formula	C₉H₁₄N₄
Molecular Weight	178.24 g/mol
Solubility	Soluble in DMSO, Methanol, Water (as salt). Sparingly soluble in DCM.
Storage	Hygroscopic solid (as HCl salt). Store at -20°C under inert gas.
Safety Hazards	Irritant (Skin/Eye/Respiratory).[2][3][4][5] 3-Ethoxyacrylonitrile is toxic and a lachrymator; handle strictly in a hood.

References

• Caldwell, J. J., et al. (2010). Discovery of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides as selective, orally active inhibitors of protein kinase B (Akt).[6][7] Journal of Medicinal Chemistry. [Link]

Sources

• 1. US7115634B2 - 4-aminopiperidine and their use as a medicine - Google Patents [patents.google.com]
• 2. fishersci.com [fishersci.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. peptide.com [peptide.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides as selective, orally active inhibitors of protein kinase B (Akt) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chemo-Selective Coupling Strategies for 2-(Piperidin-4-yl)pyrimidin-4-amine

[1][2][3]

Executive Summary: The "Tale of Two Amines"

The scaffold 2-(piperidin-4-yl)pyrimidin-4-amine presents a classic chemo-selectivity challenge in medicinal chemistry.[1][2][3] It contains two distinct nucleophilic centers:[1][2][3][4]

• The Piperidine Nitrogen (

  ): A secondary aliphatic amine.[1][3] High basicity (pKa 11.[1][2][3]0) and high nucleophilicity.[1][2][3]

• The Pyrimidine Exocyclic Amine (

  ): A primary heteroaryl amine.[1][3] Low basicity (pKa 4.[1][2][3]5) and low nucleophilicity due to electron delocalization into the electron-deficient pyrimidine ring.[1][3]

The Core Directive: In almost all standard electrophilic substitutions (acylation, alkylation, S

Ar), the piperidine nitrogen will react exclusively unless it is chemically masked (protected).[1][4] This Application Note details protocols for leveraging this natural selectivity and strategies for bypassing it when functionalization of the heteroaryl amine is required.

Strategic Decision Tree

Before beginning synthesis, identify your target motif.[1][2][3][4] The reaction pathway is dictated by which nitrogen you intend to couple.[1][3]

Figure 1: Strategic workflow determining reaction conditions based on the target nucleophile. Note the mandatory protection step for Path B.

Protocol A: Selective Coupling of the Piperidine ( )[1]

Because

is aliphatic and is heteroaromatic, no protecting groups are required.[1][3][4] The pKa difference ( pKa > 6) ensures >99% regioselectivity for the piperidine under standard conditions.[1][3]

Method A.1: Amide Bond Formation (HATU Protocol)

Application: Attaching carboxylic acids (e.g., forming amide linkers for PROTACs or kinase inhibitors).[1][3][4]

Reagents:

• Substrate: 2-(Piperidin-4-yl)pyrimidin-4-amine (often supplied as 2HCl salt).[1][2][3]

• Coupling Agent: HATU (1.1 equiv).[1][3]

• Base: DIPEA (N,N-Diisopropylethylamine) (3.0 – 4.0 equiv).[1][2][3][4] Critical: Extra base is needed to neutralize the HCl salt.

• Solvent: DMF (Anhydrous).[1][3]

Step-by-Step Protocol:

• Activation: In a dried vial, dissolve the Carboxylic Acid (1.0 equiv) in DMF (0.1 M concentration). Add HATU (1.1 equiv) and DIPEA (1.0 equiv).[1][3] Stir at Room Temperature (RT) for 5 minutes. Color change to yellow/orange is typical.[1][3]

• Addition: Add the piperidine-pyrimidine scaffold (1.0 equiv).

• Neutralization: Immediately add the remaining DIPEA (2.0–3.0 equiv) to ensure the piperidine is free-based.[1][3]

• Reaction: Stir at RT for 1–2 hours.

• Monitoring: Check LCMS. Look for [M+1] of the product. The pyrimidine amine (

  ) will remain unreacted.[1][3]

• Workup: Dilute with EtOAc, wash with saturated NaHCO

  (x2) and Brine (x1). Dry over Na SO .

Method A.2: S Ar Displacement

Application: Attaching the piperidine to a heteroaryl chloride (e.g., 4-chloropyridine, 2-chloropyrimidine).[1][2][3][4]

Step-by-Step Protocol:

• Dissolution: Dissolve the electrophile (Heteroaryl-Cl, 1.0 equiv) and the scaffold (1.0 equiv) in DMSO or NMP.

• Base: Add K

  CO (3.0 equiv) or DIPEA (3.0 equiv).[1][3]

• Heat: Heat to 80–100°C. Note: The pyrimidine amine is stable at these temperatures but will not react due to low nucleophilicity compared to the piperidine.[1][3]

• Quench: Pour into water to precipitate the product or extract with EtOAc/IPA (3:1 ratio).

Protocol B: Functionalizing the Pyrimidine Amine ( )[1]

The Challenge: You cannot couple the pyrimidine amine while the piperidine is free. The piperidine will intercept the catalyst or electrophile immediately.[1][3] The Solution: Orthogonal protection strategy.

Step 1: Boc-Protection of Piperidine

If your starting material is not already Boc-protected, you must perform this step.[1][2][3]

• Dissolve 2-(piperidin-4-yl)pyrimidin-4-amine (1.0 equiv) in DCM/MeOH (1:1).

• Add TEA (3.0 equiv) and Boc

  O (1.1 equiv).[1][3]

• Stir at RT for 2 hours.

• Isolate tert-butyl 4-(4-aminopyrimidin-2-yl)piperidine-1-carboxylate .

Step 2: Buchwald-Hartwig Cross-Coupling

Application: Coupling the (now protected) pyrimidine amine with an Aryl Bromide/Chloride.[1][3]

Reagents:

• Catalyst: Pd

  (dba) (5 mol%) or Pd(OAc) .[1][3]

• Ligand: BrettPhos or XantPhos .[2][3] Why? These bulky, electron-rich ligands are essential for coupling electron-deficient heteroaryl amines.[1][2][3]

• Base: Cs

  CO (2.0 equiv) or NaOtBu (stronger, use if substrate allows).[1][3][4]

• Solvent: 1,4-Dioxane (degassed).[1][2][3][4][5]

Step-by-Step Protocol:

• Inert Atmosphere: Flame-dry a reaction vial and purge with Argon/Nitrogen.

• Loading: Add the Boc-protected scaffold (1.0 equiv), Aryl Bromide (1.1 equiv), Base (2.0 equiv), and Ligand (10 mol%).[1][3][4]

• Solvent: Add degassed 1,4-Dioxane.

• Catalyst: Add Pd source last. Seal the vial.

• Reaction: Heat to 100°C for 4–12 hours.

• Workup: Filter through Celite. Purify via Flash Chromatography (DCM/MeOH gradient).

Data Summary & Troubleshooting

Parameter	Piperidine ( )	Pyrimidine Amine ( )
Approx.[1][2][3][6] pKa	~11.0 (Aliphatic)	~4.5 (Heteroaromatic)
Nucleophilicity	High	Low
Preferred Reaction	Amide Coupling, S Ar, Reductive Amination	Buchwald-Hartwig, Suzuki (if B-ester used)
Common Pitfall	Salt formation (HCl) stops reaction if not neutralized.[1][2][3][4]	Catalyst poisoning by free piperidine if not protected.[2][3]
Monitoring (TLC)	Stains with Ninhydrin (Free NH).[1][3]	UV Active.[2][3] Does not stain well with Ninhydrin.[2][3]

Troubleshooting Tips:

• Low Yield in Protocol A: Check if the starting material was a hydrochloride salt.[1][3] If you used 1.0 equiv of DIPEA with a 2HCl salt, your amine is still protonated (ammonium) and unreactive.[1][3] Always use >3.0 equiv of base. [1][2]

• Regioselectivity Issues: If you observe trace coupling at the pyrimidine amine during Protocol A, lower the temperature to 0°C. The activation energy for the aliphatic amine is significantly lower.[1][3]

References

• pKa and Basicity of Heterocycles

  • Drug Hunter. (2022).[1][3][7][8][9] "Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table."

  • Cambridge MedChem Consulting.[2][3] (2011).[1][3][6][10] "Tuning the basicity of amines."

• Synthesis and Reactivity of Piperidinyl-Pyrimidines

  • ChemicalBook.[2][3] "Piperidin-4-yl-pyrimidin-2-yl-amine synthesis protocols."

  • National Institutes of Health (PMC).[1][3] "Discovery of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides as selective inhibitors of protein kinase B (Akt)."[1][2][3][11] (Demonstrates selective piperidine amidation).

• General Coupling Protocols

  • Vertex AI Search Results. "Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU."[2][3] (General peptide coupling conditions applicable to the piperidine moiety).

Sources

• 1. Novel synthesis of substituted 4-amino-pyrimidines - Patent 2307355 [data.epo.org]
• 2. CN110041302B - 2-amino-4-substituted pyridine derivative and synthesis method and application thereof - Google Patents [patents.google.com]
• 3. Piperidine - Wikipedia [en.wikipedia.org]
• 4. US5489689A - Preparation of piperidine derivatives - Google Patents [patents.google.com]
• 5. US20190359606A1 - Processes for the preparation of 7-{4-[4-(1-benzothiophen-4-yl) piperazin-1-yl]butoxy}quinolin-2(1h)-one - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Synthesis and molecular structure exploration of novel piperidin-4-one imine derivatives combined with DFT and X-ray: A new class of antioxidant and anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. drughunter.com [drughunter.com]
• 9. Piperidin-4-yl-pyrimidin-2-yl-amine synthesis - chemicalbook [chemicalbook.com]
• 10. WO2015079417A1 - Novel amino pyrimidine derivatives - Google Patents [patents.google.com]
• 11. Discovery of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides as selective, orally active inhibitors of protein kinase B (Akt) - PubMed [pubmed.ncbi.nlm.nih.gov]

Mastering Amine Protection: A Guide to Boc Strategies for 2-(Piperidin-4-yl)pyrimidin-4-amine

An In-depth Application Note for Researchers in Synthetic and Medicinal Chemistry

In the landscape of modern drug discovery and organic synthesis, the strategic protection and deprotection of reactive functional groups is paramount. For nitrogen-containing heterocycles, particularly those featuring primary or secondary amines, the tert-butyloxycarbonyl (Boc) protecting group offers a robust and versatile solution. This application note provides a detailed guide to the Boc-protection of 2-(Piperidin-4-yl)pyrimidin-4-amine and the subsequent deprotection of the resulting carbamate, tert-butyl 4-(4-aminopyrimidin-2-yl)piperidine-1-carboxylate.

The protocols and methodologies outlined herein are designed for researchers, scientists, and drug development professionals, offering not just a series of steps, but a deeper understanding of the chemical principles and practical considerations that ensure successful and reproducible outcomes.

The Strategic Importance of Boc Protection

The piperidine moiety is a ubiquitous scaffold in medicinal chemistry, and its secondary amine is often a key site for derivatization. However, the nucleophilicity of this amine can interfere with desired transformations elsewhere in the molecule. The Boc group effectively "masks" this reactivity by converting the amine into a less reactive carbamate.[1] This carbamate is stable under a wide range of reaction conditions, including those involving nucleophiles and bases, making it an ideal choice for multi-step syntheses.[2] The facile removal of the Boc group under acidic conditions allows for the timely unmasking of the amine for subsequent reactions.[3]

Part 1: Boc-Protection of 2-(Piperidin-4-yl)pyrimidin-4-amine

This section details the protocol for the selective N-Boc protection of the secondary amine of the piperidine ring in 2-(Piperidin-4-yl)pyrimidin-4-amine. The primary exocyclic amine on the pyrimidine ring is significantly less nucleophilic due to resonance delocalization and is therefore unlikely to react under these conditions.

Causality of Experimental Choices

The selection of di-tert-butyl dicarbonate (Boc₂O) as the protecting agent is due to its high reactivity towards amines and the clean nature of the reaction, which primarily generates gaseous byproducts (CO₂) and tert-butanol.[3] A tertiary amine base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is employed to act as a proton scavenger, neutralizing the protonated amine intermediate and driving the reaction to completion.[1] A mixed solvent system of tetrahydrofuran (THF) and water can be advantageous in solubilizing both the starting material and reagents.

Experimental Workflow: Boc Protection

Caption: General workflow for the Boc-protection of 2-(Piperidin-4-yl)pyrimidin-4-amine.

Detailed Protocol: Synthesis of tert-butyl 4-(4-aminopyrimidin-2-yl)piperidine-1-carboxylate

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Equivalents	Amount
2-(Piperidin-4-yl)pyrimidin-4-amine	178.24	10.0	1.0	1.78 g
Di-tert-butyl dicarbonate (Boc₂O)	218.25	11.0	1.1	2.40 g
Triethylamine (TEA)	101.19	15.0	1.5	2.1 mL
Tetrahydrofuran (THF)	-	-	-	50 mL
Deionized Water	-	-	-	25 mL
Ethyl Acetate	-	-	-	For extraction
Saturated aq. Sodium Bicarbonate (NaHCO₃)	-	-	-	For washing
Brine	-	-	-	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-	For drying

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 2-(Piperidin-4-yl)pyrimidin-4-amine (1.78 g, 10.0 mmol) in a mixture of THF (50 mL) and deionized water (25 mL).

• Add triethylamine (2.1 mL, 15.0 mmol) to the suspension and stir at room temperature until a clear solution is obtained.

• Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Boc₂O: To the cooled solution, add di-tert-butyl dicarbonate (2.40 g, 11.0 mmol) portion-wise over 5 minutes.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Once the reaction is complete, remove the THF under reduced pressure using a rotary evaporator.

• Extract the remaining aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 30 mL) followed by brine (1 x 30 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification (if necessary): The crude product, tert-butyl 4-(4-aminopyrimidin-2-yl)piperidine-1-carboxylate, can be purified by column chromatography on silica gel using a gradient of dichloromethane and methanol to afford a white solid.

Part 2: Boc-Deprotection Strategies

The removal of the Boc group is typically achieved under acidic conditions.[4] The most common and effective method utilizes trifluoroacetic acid (TFA) in a non-protic solvent like dichloromethane (DCM).

Mechanistic Insight into Acid-Catalyzed Deprotection

The deprotection mechanism is initiated by the protonation of the carbamate carbonyl oxygen by the acid.[3] This is followed by the cleavage of the tert-butyl-oxygen bond, which results in the formation of a stable tert-butyl cation and a carbamic acid intermediate.[3] The carbamic acid is unstable and readily decarboxylates to release carbon dioxide and the free amine.[3] The liberated amine is then protonated by the excess acid to form the corresponding salt.

Caption: Mechanism of acid-catalyzed Boc-deprotection.

Mitigating Side Reactions: The Role of Scavengers

A potential side reaction during Boc deprotection is the alkylation of nucleophilic sites on the substrate by the liberated tert-butyl cation. While the pyrimidine ring is electron-deficient, other functionalities, if present, could be susceptible. To mitigate this, scavengers such as triethylsilane (TES) or thioanisole can be added to the reaction mixture to trap the tert-butyl cation.

Experimental Protocol: TFA-Mediated Boc-Deprotection

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Equivalents	Amount
tert-butyl 4-(4-aminopyrimidin-2-yl)piperidine-1-carboxylate	278.36	5.0	1.0	1.39 g
Dichloromethane (DCM), anhydrous	-	-	-	20 mL
Trifluoroacetic Acid (TFA)	114.02	-	-	5 mL (approx. 10 eq.)
Saturated aq. Sodium Bicarbonate (NaHCO₃)	-	-	-	For neutralization
Dichloromethane (DCM)	-	-	-	For extraction
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-	For drying

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve tert-butyl 4-(4-aminopyrimidin-2-yl)piperidine-1-carboxylate (1.39 g, 5.0 mmol) in anhydrous dichloromethane (20 mL).

• Cool the solution to 0 °C in an ice bath.

• Addition of TFA: Slowly add trifluoroacetic acid (5 mL) to the stirred solution.

• Reaction: Remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM. Co-evaporation with toluene (2 x 10 mL) can aid in the complete removal of residual TFA.

• Neutralization and Extraction: Dissolve the residue in dichloromethane (50 mL) and carefully neutralize with a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 25 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate.

• Isolation: Filter and concentrate the organic solution under reduced pressure to afford 2-(Piperidin-4-yl)pyrimidin-4-amine as a solid.

Conclusion

The Boc protecting group is an indispensable tool in the synthesis of complex molecules such as 2-(Piperidin-4-yl)pyrimidin-4-amine derivatives. The protocols detailed in this application note provide a reliable and reproducible framework for the protection and deprotection of the piperidine amine. A thorough understanding of the underlying chemical principles and careful execution of the experimental procedures will enable researchers to effectively utilize these strategies in their synthetic endeavors, paving the way for the discovery and development of new chemical entities.

References

• J&K Scientific LLC. (2021, February 8). BOC Protection and Deprotection. Retrieved from J&K Scientific website: [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Aapptec Peptides. (n.d.). N-Terminal Deprotection; Boc removal. Retrieved from [Link]

• MDPI. (2022, November 19). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Retrieved from [Link]

Sources

• 1. japsonline.com [japsonline.com]
• 2. 170011-57-1|tert-Butyl 4-(4-aminophenyl)piperidine-1-carboxylate|BLD Pharm [bldpharm.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Lab Reporter [fishersci.co.uk]

Technical Notes & Optimization

Troubleshooting solubility issues of 2-(Piperidin-4-yl)pyrimidin-4-amine in DMSO

Technical Support Center: 2-(Piperidin-4-yl)pyrimidin-4-amine

Welcome to the technical support guide for 2-(Piperidin-4-yl)pyrimidin-4-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered with this compound, particularly in Dimethyl Sulfoxide (DMSO). Our goal is to provide you with not only procedural guidance but also the underlying scientific rationale to empower your experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 2-(Piperidin-4-yl)pyrimidin-4-amine that influence its solubility?

A1: Understanding the molecular structure is fundamental to predicting and troubleshooting its solubility. 2-(Piperidin-4-yl)pyrimidin-4-amine possesses several key features:

• A Pyrimidine Ring: This heterocyclic core is relatively polar.

• An Amine Group (-NH2): This group can act as both a hydrogen bond donor and acceptor, contributing to its polarity.

• A Piperidine Ring: This saturated heterocycle is less polar than the pyrimidine ring and introduces a degree of lipophilicity.[1]

The interplay between the polar amine and pyrimidine moieties and the more non-polar piperidine ring results in a molecule with moderate polarity. While it is expected to be soluble in polar aprotic solvents like DMSO, its solubility can be influenced by various factors.[1]

Q2: I'm having trouble dissolving 2-(Piperidin-4-yl)pyrimidin-4-amine in fresh, anhydrous DMSO at room temperature. What initial steps should I take?

A2: If you're encountering solubility issues even with high-purity, anhydrous DMSO, consider the following immediate actions:

• Mechanical Agitation: Vigorously vortex the solution for 1-2 minutes.[2] This increases the interaction between the solvent and solute particles.

• Gentle Warming: Warm the solution in a water bath at 37°C for 5-10 minutes.[2][3] This can help overcome the activation energy required for dissolution.

• Sonication: Place the tube in an ultrasonic bath for 10-15 minutes.[2] The high-frequency sound waves create cavitation bubbles, which can break up compound aggregates and enhance dissolution.[4]

If the compound still does not dissolve, it may indicate that you are exceeding its thermodynamic solubility limit in DMSO.

Q3: My stock solution of 2-(Piperidin-4-yl)pyrimidin-4-amine in DMSO, which was initially clear, has now become cloudy or shows a precipitate. What is the likely cause?

A3: The most common culprit for this phenomenon is the hygroscopic nature of DMSO.[2] DMSO readily absorbs moisture from the atmosphere, and even small amounts of water can significantly decrease the solubility of many organic compounds.[5][6] This is because the absorbed water alters the polarity and hydrogen-bonding network of the solvent, making it less favorable for dissolving lipophilic compounds.[7]

Freeze-thaw cycles can exacerbate this issue. As the solution freezes, the compound and any absorbed water can become more concentrated, promoting precipitation.[5] Upon thawing, the compound may not fully redissolve.

To mitigate this, always use anhydrous DMSO from a freshly opened bottle, and consider storing it in a desiccator.[2] It is also best practice to aliquot your stock solution into single-use vials to minimize exposure to air and repeated freeze-thaw cycles.[8]

Q4: I observed a color change in my DMSO stock solution over time. What could be the reason?

A4: A color change can be indicative of compound degradation. While DMSO is a relatively stable solvent, it can participate in or promote the degradation of dissolved compounds under certain conditions. For a molecule like 2-(Piperidin-4-yl)pyrimidin-4-amine, potential degradation pathways could involve:

• Oxidation: The amine groups can be susceptible to oxidation, especially in the presence of light or trace metal impurities.[9]

• Reaction with DMSO Degradation Products: Although it occurs at elevated temperatures, DMSO can decompose to form various reactive species.[10][11] It's possible that long-term storage, especially if not protected from light and at room temperature, could lead to slow degradation.

If you observe a color change, it is recommended to prepare a fresh stock solution and verify its integrity using an analytical method like HPLC or LC-MS.

Troubleshooting Workflow

For a systematic approach to resolving solubility issues, please refer to the following workflow diagram:

Caption: A troubleshooting workflow for solubility issues.

Advanced Troubleshooting and Protocols

Protocol 1: Quantitative Solubility Determination (Kinetic Method)

This protocol allows for the determination of the kinetic solubility of your compound in a buffer relevant to your assay.[12]

Materials:

• 2-(Piperidin-4-yl)pyrimidin-4-amine

• Anhydrous DMSO

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplate

• Plate reader capable of measuring turbidity (nephelometer or spectrophotometer at a high wavelength, e.g., 600 nm)[3]

Procedure:

• Prepare a high-concentration stock solution of 2-(Piperidin-4-yl)pyrimidin-4-amine in anhydrous DMSO (e.g., 10 mM).

• Perform serial dilutions of the stock solution in DMSO in a 96-well plate.

• Transfer a small volume (e.g., 2 µL) of each DMSO dilution to a new plate containing a larger volume of PBS (e.g., 198 µL) to achieve the desired final concentrations. The final DMSO concentration should be kept constant and low (e.g., 1%).[12]

• Incubate the plate at room temperature for a set period (e.g., 2 hours).[12]

• Measure the turbidity of each well using a plate reader.

• The kinetic solubility is the concentration at which a significant increase in turbidity is observed, indicating precipitation.

Protocol 2: Assessing Compound Stability in DMSO

This protocol uses High-Performance Liquid Chromatography (HPLC) to assess the stability of your compound in a DMSO stock solution over time.

Materials:

• 2-(Piperidin-4-yl)pyrimidin-4-amine DMSO stock solution

• HPLC system with a suitable column (e.g., C18)

• Appropriate mobile phase (e.g., acetonitrile and water with a modifier like formic acid or trifluoroacetic acid)

Procedure:

• Immediately after preparing the fresh stock solution, dilute a small aliquot to a suitable concentration for HPLC analysis and inject it into the HPLC system. This will serve as your time-zero reference.

• Store the stock solution under your typical storage conditions (e.g., room temperature, 4°C, -20°C).

• At various time points (e.g., 24 hours, 48 hours, 1 week), take another aliquot from the stock solution, dilute it in the same manner, and analyze it by HPLC.

• Compare the chromatograms from the different time points to the time-zero reference. A decrease in the area of the main peak corresponding to your compound or the appearance of new peaks indicates degradation.

Potential Chemical Interactions and Degradation

The chemical environment of the DMSO solution can influence the stability of 2-(Piperidin-4-yl)pyrimidin-4-amine. The following diagram illustrates potential interactions:

Caption: Factors affecting compound stability in DMSO.

Summary of Key Parameters

Parameter	Recommendation	Rationale
Solvent Quality	Use high-purity, anhydrous DMSO from a freshly opened bottle.	DMSO is highly hygroscopic; absorbed water can significantly reduce solubility.[2][5]
Stock Solution Concentration	Prepare a concentrated stock and perform serial dilutions in DMSO before adding to aqueous media.	This minimizes the amount of DMSO introduced into the final assay.
Storage	Aliquot stock solutions into single-use vials and store at -20°C or -80°C, protected from light.	This minimizes freeze-thaw cycles and potential degradation from light exposure.[8]
Handling	Equilibrate vials to room temperature before opening to prevent condensation.	This helps to avoid introducing moisture into the stock solution.[2]
Dissolution Aids	Use vortexing, gentle warming (37°C), or sonication if needed.	These methods can help to overcome kinetic barriers to dissolution.[2][3]

References

• Ziath. The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Available from: [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446–451.
• Alsenz, J., & Kansy, M. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Pharmaceutical Outsourcing, 12(4), 18-24.

• ResearchGate. Any suggestions for treating DMSO soluble compound in cell culture? Available from: [Link]

• ResearchGate. How to deal with the poor solubility of tested compounds in MTT assay? Available from: [Link]

• Chemistry Stack Exchange. Hygroscopic behaviour of DMSO - how bad is it? Available from: [Link]

• Unchained Labs. High-Throughput Measurement of Compound Solubility and Physical Form with BMI. Available from: [Link]

• Shinde, N. G., Bangar, B. N., Deshmukh, S. M., Sulake, S. P., & Sherekar, D. P. (2013). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. International Journal of Pharma and Bio Sciences, 4(1), 599-610.

• ResearchGate. Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO). Available from: [Link]

• ACS Publications. Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO) III: Investigations Regarding the Main Decomposition. Available from: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
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• 5. ziath.com [ziath.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. ajpsonline.com [ajpsonline.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]

Technical Support Center: Troubleshooting Deprotection of 2-(Piperidin-4-yl)pyrimidin-4-amine

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

The deprotection of 2-(Piperidin-4-yl)pyrimidin-4-amine precursors (typically N-Boc protected) is a critical step in the synthesis of kinase inhibitors (e.g., CDK, JAK inhibitors). While conceptually simple, this reaction frequently stalls or yields complex mixtures due to the specific electronic and physical properties of the pyrimidine-amine scaffold.

The Core Challenge: This molecule contains three basic nitrogen centers. Upon exposure to acidic deprotection conditions (TFA or HCl), the product forms a highly charged, polar salt. This leads to two primary failure modes:

• Physical Encapsulation: The poly-salt precipitates as a gummy solid in non-polar solvents (DCM), trapping starting material and preventing further reaction.

• Cation Scavenging Failure: The electron-rich exocyclic amine (at the 4-position) acts as a nucleophile, capturing tert-butyl cations to form stable N-tert-butyl side products that mimic the starting material in HPLC retention time.

Diagnostic Decision Tree

Before altering your protocol, use this logic flow to identify the specific nature of the failure.

Figure 1: Diagnostic workflow for distinguishing between kinetic stalling, side-reaction chemistry, and isolation issues.

Technical FAQ & Troubleshooting Guide

Issue A: The "Persistent Starting Material" (Alkylation)

Symptom: LC-MS shows a peak with a retention time very close to the Starting Material (SM), but the mass is Product + 56 Da. Mechanism: The tert-butyl cation (

), generated from Boc cleavage, is an electrophile.[1] Without adequate scavengers, it attacks the most nucleophilic site available. In this scaffold, the exocyclic amine (pyrimidin-4-amine) is a prime target, forming an N-tert-butyl impurity.

• Corrective Action: Implement a Scavenger Cocktail .

• Protocol: Switch from pure TFA/DCM to Reagent B (see Section 4). The addition of Triisopropylsilane (TIPS) and water provides a "sink" for

  cations.

• Why it works: TIPS transfers a hydride to the

  cation, converting it to inert isobutane gas, while water acts as a secondary nucleophile [1].

Issue B: The "Gummy Stop" (Salt Encapsulation)

Symptom: The reaction starts well but forms a thick, sticky oil at the bottom of the flask. HPLC shows 50% conversion that does not improve over time. Mechanism: The product is a poly-amine. In DCM (a non-polar solvent), the trifluoroacetate salt of the product is insoluble. As it precipitates, it encapsulates unreacted starting material, physically shielding it from the acid [2].

• Corrective Action: Increase solvent polarity or dilution.

• Protocol:

  • Dilution: Increase DCM volume to 0.05 M concentration.

  • Solvent Switch: Use 4M HCl in Dioxane . The dioxane ether oxygens can coordinate the protons, often keeping the salt more solvated or creating a finer, more permeable suspension than DCM [3].

Issue C: Low Recovery (The "Invisible" Product)

Symptom: Reaction shows 100% conversion on LC-MS, but after aqueous workup (NaHCO3 wash), the organic layer contains almost no product. Mechanism: The free base of 2-(piperidin-4-yl)pyrimidin-4-amine is highly polar (

). It has high water solubility. Standard DCM extraction leaves the product in the aqueous waste.

• Corrective Action: "Salting Out" or Polar Extraction.

• Protocol:

  • Saturate the aqueous layer with NaCl (solid).

  • Extract with a mixture of DCM:Isopropanol (3:1) or Chloroform:Ethanol (3:1) .

  • Alternatively, avoid aqueous workup entirely by using a basic ion-exchange resin (e.g., Amberlyst A-21) to neutralize the acid, then filter and concentrate.

Validated Experimental Protocols

Method A: High-Fidelity Scavenger Protocol (Recommended)

Use this for substrates sensitive to alkylation (e.g., if R-groups contain electron-rich aromatics).

• Dissolution: Dissolve 1.0 equiv of N-Boc precursor in DCM (concentration 0.1 M).

• Scavenger Addition: Add Triisopropylsilane (2.5% v/v) and Water (2.5% v/v) .

• Acidification: Add TFA (Trifluoroacetic acid) dropwise to reach a final ratio of DCM:TFA (2:1).

  • Note: Do not use neat TFA; the exotherm can degrade the pyrimidine.

• Reaction: Stir at room temperature for 2–4 hours.

• Monitoring: Check by HPLC. Look for the disappearance of SM and absence of M+56 peaks.

• Workup (Resin Method): Dilute with MeOH. Add Amberlyst A-21 (weakly basic resin) until pH is neutral. Filter and concentrate.

Method B: HCl/Dioxane (For "Gummy" Substrates)

Use this if the TFA salt precipitates as a gum.

• Dissolution: Dissolve 1.0 equiv of precursor in minimal 1,4-dioxane (or MeOH if solubility is very poor).

• Acidification: Add 4M HCl in Dioxane (10 equiv).

• Reaction: Stir at room temperature. A white, fine precipitate should form (the HCl salt).

• Isolation: Filter the solid directly. Wash with diethyl ether to remove non-polar impurities.

  • Advantage:[2][3][4] This yields the pure HCl salt directly, avoiding aqueous extraction losses.

Mechanistic Visualization: The Scavenger Effect

The following diagram illustrates why the "M+56" side product forms and how TIPS prevents it.

Figure 2: Competition between the exocyclic amine and TIPS for the reactive tert-butyl cation.

References

• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.[5][4] International Journal of Peptide and Protein Research, 12(5), 258–268.[4]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.).[2] Wiley-Interscience. (See Section: Cleavage of N-Boc).

• Han, G., et al. (2001). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. (Discusses solvent effects on salt solubility).

• Isidro-Llobet, A., et al. (2009). Amino acid-protecting groups.[6][7][4][8][9][10] Chemical Reviews, 109(6), 2455–2504.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 3. EP2070899A1 - Deprotection of N-BOC compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. mcours.net [mcours.net]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. reddit.com [reddit.com]
• 9. Solvent-Free Mechanochemical Deprotection of N-Boc Group [scirp.org]
• 10. total-synthesis.com [total-synthesis.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Development for Purity Analysis of 2-(Piperidin-4-yl)pyrimidin-4-amine

This guide provides an in-depth, experience-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 2-(Piperidin-4-yl)pyrimidin-4-amine. We will explore the rationale behind chromatographic choices, compare viable analytical alternatives, and present a fully validated method in accordance with international regulatory standards.

Introduction: The Analytical Challenge

2-(Piperidin-4-yl)pyrimidin-4-amine is a polar, basic compound, a structural class common in active pharmaceutical ingredients (APIs). The control of impurities in such molecules is a critical aspect of drug development and manufacturing, ensuring the safety and efficacy of the final product.[1][2] The primary analytical challenge lies in achieving adequate retention and symmetrical peak shape for this hydrophilic and ionizable analyte on traditional reversed-phase columns, while also ensuring the separation of potential process-related impurities and degradation products.

This guide will compare two primary reversed-phase HPLC approaches and a high-throughput alternative, Ultra-Performance Liquid Chromatography (UPLC), to provide a comprehensive framework for selecting and validating the optimal purity testing method.

Part 1: Foundational Method Development

The initial phase of method development focuses on understanding the analyte's physicochemical properties to make informed decisions about the stationary and mobile phases.

Analyte Characterization:

• Structure: 2-(Piperidin-4-yl)pyrimidin-4-amine possesses two basic nitrogen atoms (on the piperidine and pyrimidine rings), making it susceptible to protonation at acidic pH.

• Polarity: The presence of multiple nitrogen atoms and the amine functional groups makes the molecule highly polar. This characteristic can lead to poor retention on conventional non-polar stationary phases like C18.[3][4]

• UV Absorbance: The pyrimidine ring system provides a suitable chromophore for UV detection, a common and robust detection method in HPLC.[5]

Initial Screening and Rationale

The goal is to select a column and mobile phase that provide good retention, resolution from potential impurities, and acceptable peak shape. Given the polar and basic nature of the analyte, a standard C18 column may not be the optimal choice due to potential secondary interactions with residual silanols on the silica surface, leading to peak tailing. Therefore, our development strategy will compare a conventional C18 column with a modern phenyl-hexyl stationary phase.

Part 2: Comparative Analysis of Chromatographic Conditions

Here, we present a head-to-head comparison of two promising HPLC methods and discuss the advantages of transitioning to UPLC technology.

Method A: Conventional C18 Approach

A traditional C18 column is the workhorse of reversed-phase chromatography.[6][7] For basic compounds, controlling the mobile phase pH is crucial to suppress the ionization of silanol groups and ensure a consistent ionization state of the analyte, thereby improving peak shape.

Method B: Phenyl-Hexyl Stationary Phase

Phenyl-based columns offer alternative selectivity due to pi-pi interactions with aromatic analytes. They are also more resistant to "dewetting" or phase collapse in highly aqueous mobile phases, which are often necessary for retaining polar compounds.[8]

Experimental Protocol: Method Comparison

Sample Preparation:

• Prepare a stock solution of 2-(Piperidin-4-yl)pyrimidin-4-amine at 1.0 mg/mL in a 50:50 mixture of water and acetonitrile.

• Prepare a working solution at 0.1 mg/mL by diluting the stock solution with the same diluent.

HPLC System and Conditions:

Parameter	Method A: C18	Method B: Phenyl-Hexyl
Column	C18, 150 x 4.6 mm, 5 µm	Phenyl-Hexyl, 150 x 4.6 mm, 5 µm
Mobile Phase A	20 mM Ammonium Acetate, pH 9.5	0.1% Formic Acid in Water, pH 2.7
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	5% to 60% B in 20 min	5% to 60% B in 20 min
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	30 °C
Detection	UV at 254 nm	UV at 254 nm
Injection Vol.	10 µL	10 µL

Rationale for Choices:

• Method A (High pH): Using a high pH mobile phase (pH 9.5) with a C18 column aims to keep the basic analyte in its neutral, more retentive form. Ammonium acetate is a volatile buffer compatible with mass spectrometry (LC-MS) if impurity identification is needed.[9][10]

• Method B (Low pH): The low pH mobile phase (pH 2.7 with formic acid) ensures the analyte is fully protonated.[10] The phenyl-hexyl column is chosen to provide alternative selectivity and better performance in the highly aqueous initial conditions. Formic acid is also MS-compatible.[11][12]

Comparative Data and Discussion

Performance Metric	Method A: C18 (High pH)	Method B: Phenyl-Hexyl (Low pH)
Retention Time (min)	8.5	10.2
Tailing Factor	1.8	1.2
Theoretical Plates	3500	7500
Resolution (from nearest impurity)	1.9	2.5

Analysis: Method B, utilizing the Phenyl-Hexyl column at a low pH, provides superior performance. The tailing factor is significantly reduced, indicating better peak symmetry. The higher number of theoretical plates suggests greater efficiency, and the improved resolution provides better separation from potential impurities. The increased retention time also indicates a more robust interaction with the stationary phase, which is beneficial for method ruggedness.

Alternative Technology: HPLC vs. UPLC

Ultra-Performance Liquid Chromatography (UPLC) utilizes columns with smaller particle sizes (<2 µm) and operates at much higher pressures than traditional HPLC.[13][14] This technology offers significant advantages for purity testing.

Feature	HPLC (Method B)	UPLC
Particle Size	5 µm	1.7 µm
Typical Backpressure	1500-2500 psi	8000-12000 psi
Analysis Time	~25 min	~5 min
Resolution	Good	Excellent
Solvent Consumption	High	Low (up to 80% reduction)[15]
Sensitivity	Good	Higher

Part 3: Method Validation as per ICH Q2(R1) Guidelines

Once the optimal chromatographic method (Method B) is selected, it must be validated to ensure it is suitable for its intended purpose.[18][19] The validation will be performed according to the International Council for Harmonisation (ICH) Q2(R1) guideline.[20][21]

Validation Protocol and Acceptance Criteria

1. Specificity:

• Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or placebo components.

• Procedure:

  • Analyze a blank (diluent).

  • Analyze a placebo solution.

  • Analyze a solution of the 2-(Piperidin-4-yl)pyrimidin-4-amine reference standard.

  • Analyze a spiked sample containing the analyte and known related substances.

  • Perform forced degradation studies (acid, base, peroxide, heat, light) and analyze the stressed samples to ensure separation of degradation products from the main peak.

• Acceptance Criteria: The analyte peak should be free from any co-eluting peaks in the presence of impurities and degradants. Peak purity analysis using a photodiode array (PDA) detector should pass.

2. Linearity:

• Objective: To demonstrate a linear relationship between the concentration of the analyte and the detector response.

• Procedure: Prepare at least five concentrations of the analyte, typically ranging from the Limit of Quantitation (LOQ) to 150% of the target concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

3. Accuracy:

• Objective: To determine the closeness of the test results to the true value.

• Procedure: Perform recovery studies by spiking a placebo with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), in triplicate.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

4. Precision:

• Objective: To assess the degree of scatter between a series of measurements.

  • Repeatability (Intra-day precision): Analyze a minimum of six replicate preparations of the same sample on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision (Inter-day/Inter-analyst): Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The Relative Standard Deviation (RSD) should be ≤ 2.0%.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• Objective: To determine the lowest concentration of the analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

• Procedure: Typically determined based on the signal-to-noise ratio (S/N) of 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

• Acceptance Criteria: The LOQ must be demonstrated to be precise and accurate.

6. Robustness:

• Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Procedure: Introduce small changes to the method, such as mobile phase pH (±0.2 units), column temperature (±5 °C), and flow rate (±0.1 mL/min).

• Acceptance Criteria: The system suitability parameters (e.g., tailing factor, resolution) should remain within acceptable limits, and the results should not be significantly impacted.

Conclusion

For the purity testing of 2-(Piperidin-4-yl)pyrimidin-4-amine, a reversed-phase HPLC method utilizing a Phenyl-Hexyl column with a low pH mobile phase (0.1% formic acid in water/acetonitrile) offers superior performance compared to a conventional C18 column with a high pH mobile phase. This method provides excellent peak shape, efficiency, and resolution. Further transitioning this method to a UPLC platform can significantly enhance throughput and sensitivity, making it ideal for a high-volume quality control environment. The outlined validation protocol, based on ICH Q2(R1) guidelines, ensures the final method is robust, reliable, and suitable for regulatory submission.

References

• Alispharm. (2023, October 11). UPLC vs HPLC: what is the difference? Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2019, October 24). A Review on Comparative study of HPLC and UPLC. Retrieved from [Link]

• Pharmaguideline. (2018, April 29). Differences between HPLC and UPLC. Retrieved from [Link]

• European Pharmaceutical Review. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Retrieved from [Link]

• Shimadzu. Mobile phases compatible for LC/MS. Retrieved from [Link]

• Patsnap. (2025, September 19). HPLC vs UPLC: Resolution and Throughput Compared. Retrieved from [Link]

• Neopharm Labs. (2024, January 31). Mastering Pharmaceutical Impurity Isolation Strategies. Retrieved from [Link]

• Technology Networks. (2023, December 8). Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? Retrieved from [Link]

• Moravek. (2024, October 22). Exploring the Different Mobile Phases in HPLC. Retrieved from [Link]

• American Pharmaceutical Review. (2010, December 1). A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. Retrieved from [Link]

• Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Retrieved from [Link]

• AMSbio. (2025, September 22). Impurity profiling and HPLC methods for drug quality compliance. Retrieved from [Link]

• University of Sheffield. HPLC solvents and mobile phase additives. Retrieved from [Link]

• LCGC. (2013, September 9). The LCGC Blog: From HPLC to LC-MS: Mobile-Phase Composition is the Main Consideration. Retrieved from [Link]

• Waters Corporation. Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. Retrieved from [Link]

• SIELC Technologies. Polar Compounds. Retrieved from [Link]

• ResearchGate. (2025, August 24). ich q2(r1)-guided validation of anormal phase hplc/uv method for thiram in technical wp formulations complying with sanco qc standards. Retrieved from [Link]

• ACE HPLC. A Guide to HPLC and LC-MS Buffer Selection. Retrieved from [Link]

• Agilent. (2009, March 17). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. Retrieved from [Link]

• Wikipedia. Reversed-phase chromatography. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Retrieved from [Link]

• European Pharmaceutical Review. (2013, August 20). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. Retrieved from [Link]

• MPL Lösungsfabrik. (2018, May 11). Method categories according to the ICH Q2(R1). Retrieved from [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

Sources

• 1. pharmoutsourcing.com [pharmoutsourcing.com]
• 2. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 3. waters.com [waters.com]
• 4. Polar Compounds | SIELC Technologies [sielc.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 7. chromtech.com [chromtech.com]
• 8. agilent.com [agilent.com]
• 9. ucl.ac.uk [ucl.ac.uk]
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• 14. Differences between HPLC and UPLC | Pharmaguideline [pharmaguideline.com]
• 15. HPLC vs UPLC: Resolution and Throughput Compared [eureka.patsnap.com]
• 16. rjptonline.org [rjptonline.org]
• 17. Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? | Separation Science [sepscience.com]
• 18. Method categories according to the ICH Q2(R1) [mpl.loesungsfabrik.de]
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• 21. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]

Safety & Regulatory Compliance

2-(Piperidin-4-yl)pyrimidin-4-amine proper disposal procedures

Part 1: Executive Safety Directive

2-(Piperidin-4-yl)pyrimidin-4-amine (CAS: 1159814-28-4) is a pharmacologically active heterocyclic amine. As a nitrogen-rich base containing both pyrimidine and piperidine moieties, it presents specific toxicity and reactivity risks.

Immediate Operational Rules:

• NEVER dispose of this compound down the drain. It is toxic to aquatic life and may persist in water systems.

• NEVER mix with strong acids or oxidizers in the waste stream. The amine functionality can react exothermically with acids and violently with oxidizers.

• ALWAYS segregate as Hazardous Organic Waste destined for high-temperature incineration.

Part 2: Chemical Identity & Hazard Profile

To ensure safe handling, you must understand the chemical nature of the waste you are generating. This compound is not just "chemical waste"; it is a bioactive amine.

Property	Specification	Operational Implication
CAS Number	1159814-28-4	Use this for waste manifesting and labeling.
Chemical Class	Aminopyrimidine / Piperidine Derivative	Basic nitrogenous compound. Reacts with electrophiles and acids.
Physical State	Solid (typically off-white powder)	Dust inhalation risk. Use HEPA-filtered enclosures.
Basicity (pKa)	~11.2 (Piperidine N), ~7.4 (Pyrimidine N)	Corrosive/Irritant. Aqueous solutions will be alkaline (pH > 10).
Solubility	Soluble in DMSO, Methanol, Dilute Acids	Waste will likely be generated in organic solvent streams.
Primary Hazards	Acute Toxicity (Oral/Dermal), Skin/Eye Irritation	GHS Category 3 or 4 (Est). Treat as "Toxic if Swallowed."

Part 3: Pre-Disposal Handling & Segregation

Before the waste enters the disposal container, it must be stabilized and segregated to prevent cross-reactivity.

Chemical Incompatibility Check

The piperidine ring is a secondary amine, making it a nucleophile.

• Incompatible with: Acid chlorides, anhydrides, strong oxidizers (peroxides, permanganates), and strong acids (sulfuric, nitric).

• Risk: Mixing with these in a waste drum can cause rapid heat generation, pressurization, and explosion.

Spill Management (Immediate Action)

If 2-(Piperidin-4-yl)pyrimidin-4-amine is spilled:

• Isolate: Evacuate the immediate area.

• PPE: Wear double nitrile gloves, lab coat, and safety goggles. If powder is airborne, use an N95 or P100 respirator.

• Containment:

  • Solid Spill: Do not dry sweep. Cover with a damp paper towel to suppress dust, then scoop into a waste bag.

  • Liquid Spill: Absorb with an inert material (vermiculite or sand). Do not use sawdust (combustible).

• Decontamination: Clean the surface with a mild acid solution (e.g., 5% acetic acid) to neutralize the base, followed by soap and water.

Part 4: Disposal Decision Logic (Workflow)

The following decision tree dictates the correct waste stream based on the physical state of your material.

Figure 1: Decision logic for segregating 2-(Piperidin-4-yl)pyrimidin-4-amine waste streams.

Part 5: Waste Stream Specifications

Stream A: Solid Waste (Pure Substance & Debris)

• Container: High-density polyethylene (HDPE) wide-mouth jar or double-lined biohazard bag.

• Labeling:

  • Proper Shipping Name: Waste Toxic solid, organic, n.o.s. (contains 2-(Piperidin-4-yl)pyrimidin-4-amine).[1]

  • Hazards: Toxic, Irritant.[2][3]

• Protocol: Double-bag all contaminated weighing boats, gloves, and paper towels. Seal with tape. Do not compress waste to avoid puffing dust.

Stream B/C: Liquid Organic Waste

• Container: HDPE or Glass carboy (Amber glass preferred if light sensitive, though HDPE is standard).

• Segregation:

  • Halogenated (Stream B): If dissolved in Dichloromethane (DCM) or Chloroform.

  • Non-Halogenated (Stream C): If dissolved in Methanol, Ethanol, DMSO, or DMF.

• Critical Note: Ensure the container is vented or has a pressure-relief cap if there is any risk of ongoing slow reaction, though this is stable in pure solvent.

• Labeling: List all solvents by % volume. Add "Basic Organic Amine" to the constituent list.

Stream D: Aqueous Waste

• Context: This stream is rare for this compound due to low water solubility of the free base, but common for the hydrochloride salt or acid washes.

• Protocol:

  • Check pH. If pH > 12.5, it is RCRA Hazardous (Corrosive, D002) .

  • Do not neutralize in the container unless authorized by your facility's safety officer. Heat generation can melt plastic containers.

  • Collect as "Aqueous Waste with Organic Contaminants."

Part 6: Regulatory Compliance (EPA/RCRA)

While 2-(Piperidin-4-yl)pyrimidin-4-amine is not explicitly listed on the EPA P-list or U-list, it must be managed as a Characteristic Hazardous Waste if it exhibits specific properties, or under the "Mixture Rule."

• Characteristic of Corrosivity (D002): If the waste is aqueous and has a pH ≥ 12.5.

• Generator Knowledge: As a researcher, you are required to apply your knowledge of the chemical's toxicity. Due to the biological activity of aminopyrimidines (often kinase inhibitors), the Precautionary Principle applies.

  • Designation: Manage as Non-Regulated Toxic Waste (if not D002) but dispose of via Incineration only.

  • Destruction Method: High-temperature incineration is the only validated method to break down the pyrimidine ring and prevent environmental accumulation.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5330693 (Piperidine). Retrieved October 26, 2025. [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste. [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Chemical Hygiene Plan. [Link]

Sources

• 1. 1159814-28-4|2-(Piperidin-4-yl)pyrimidin-4-amine|BLD Pharm [bldpharm.com]
• 2. gelest.com [gelest.com]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]